Cas no 1177307-10-6 (5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride)

• Product Name: 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride
• CAS No: 1177307-10-6
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 5055770
• Update Time: 2025-10-23

5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine, HCl
• 5-(2-methylphenyl)-1H-1,2,4-triazol-3-amine;hydrochloride
• H8712
• 5-(o-Tolyl)-4H-1,2,4-triazol-3-amine hydrochloride
• 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine hydrochloride
• 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine hydrochloride, AldrichCPR
• 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride

• Inchi： 1S/C9H10N4.ClH/c1-6-4-2-3-5-7(6)8-11-9(10)13-12-8;/h2-5H,1H3,(H3,10,11,12,13);1H
• InChI Key： YSQHZTQFZVFLIX-UHFFFAOYSA-N
• SMILES： Cl.N1C(C2C=CC=CC=2C)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 67.6

Additional information on 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride

Comprehensive Overview of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride (CAS No. 1177307-10-6)

5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride (CAS No. 1177307-10-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a triazole derivative, belongs to a class of heterocyclic compounds known for their diverse biological activities. The presence of the 1,2,4-triazole ring in its structure makes it a promising candidate for various therapeutic applications, including antimicrobial, antifungal, and anticancer research.

The molecular formula of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride is C₉H₁₁N₅·HCl, with a molecular weight of approximately 225.67 g/mol. Its structural features include a 2-methylphenyl group attached to the triazole ring, which enhances its lipophilicity and potential bioavailability. Researchers have explored its interactions with various biological targets, particularly enzymes and receptors involved in inflammatory and proliferative pathways.

In recent years, the demand for triazole-based compounds has surged due to their versatility in drug design. 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride is no exception, as it has been investigated for its potential role in modulating oxidative stress and apoptosis in preclinical studies. Its mechanism of action often involves the inhibition of key enzymes such as cyclooxygenase-2 (COX-2) and tyrosine kinases, which are critical in disease progression.

One of the most frequently asked questions about this compound is its solubility and stability. 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride is typically soluble in water and polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its hydrochloride salt form improves its solubility, making it suitable for in vitro and in vivo studies. Stability studies indicate that it remains stable under standard laboratory conditions, though prolonged exposure to light or moisture should be avoided.

The synthesis of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Researchers often employ nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to confirm its purity and structural integrity. The compound's melting point and spectroscopic properties are well-documented, aiding in its identification and quality control.

From a commercial perspective, 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride is available through specialized chemical suppliers, often in milligram to gram quantities. Its pricing varies depending on purity and supplier, but it is generally considered a high-value research chemical. Researchers are advised to verify the certificate of analysis (CoA) before procurement to ensure consistency in experimental results.

In the context of green chemistry, efforts are underway to optimize the synthesis of triazole derivatives like this compound to reduce waste and improve yield. Sustainable methodologies, such as microwave-assisted synthesis and catalyst-free reactions, are being explored to align with global environmental standards. These advancements not only enhance the compound's accessibility but also minimize its ecological footprint.

Looking ahead, 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride holds promise for further exploration in drug discovery and medicinal chemistry. Its potential applications in neurodegenerative diseases and metabolic disorders are areas of active investigation. As the scientific community continues to unravel its pharmacological properties, this compound may emerge as a key player in the development of next-generation therapeutics.